Methyl 2-amino-2-(1-hydroxycyclohexyl)acetate;hydrochloride
Overview
Description
Methyl 2-amino-2-(1-hydroxycyclohexyl)acetate; hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as N-methyl-D-glucamine and is used as a stabilizing agent in pharmaceuticals and as a buffering agent in biochemical experiments.
Scientific Research Applications
N-methyl-D-glucamine has a wide range of applications in scientific research. It is commonly used as a stabilizing agent in pharmaceuticals to prevent degradation and improve the shelf life of drugs. It is also used as a buffering agent in biochemical experiments to maintain a constant pH and prevent changes in enzyme activity.
Mechanism of Action
N-methyl-D-glucamine acts as a stabilizing agent by forming a complex with the drug molecule, which prevents degradation and improves the solubility of the drug. As a buffering agent, it maintains a constant pH by accepting or donating protons depending on the pH of the solution.
Biochemical and Physiological Effects:
N-methyl-D-glucamine is generally considered safe and has no known biochemical or physiological effects. It is rapidly excreted from the body and does not accumulate in tissues.
Advantages and Limitations for Lab Experiments
N-methyl-D-glucamine has several advantages as a buffering agent in lab experiments. It has a high buffering capacity and maintains a constant pH over a wide range of temperatures and concentrations. It is also compatible with a wide range of enzymes and does not interfere with enzyme activity. However, it has some limitations, such as its limited solubility in water and its tendency to form complexes with metal ions, which can interfere with some experiments.
Future Directions
There are several future directions for the use of N-methyl-D-glucamine in scientific research. One area of interest is the development of new drug formulations that use N-methyl-D-glucamine as a stabilizing agent. Another area of interest is the use of N-methyl-D-glucamine as a buffering agent in new types of biochemical experiments. Additionally, there is potential for the use of N-methyl-D-glucamine in the development of new diagnostic tools and medical devices.
Synthesis Methods
N-methyl-D-glucamine can be synthesized through the reaction of 2-amino-2-(1-hydroxycyclohexyl)acetic acid with methyl iodide in the presence of a base. The resulting compound is then reacted with hydrochloric acid to produce the hydrochloride salt of N-methyl-D-glucamine.
properties
IUPAC Name |
methyl 2-amino-2-(1-hydroxycyclohexyl)acetate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO3.ClH/c1-13-8(11)7(10)9(12)5-3-2-4-6-9;/h7,12H,2-6,10H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVPHFCHPSGMUDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1(CCCCC1)O)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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